Cas no 2757912-48-2 (5-(1-Isoquinolinyl)-1H-1,2,4-triazole)
5-(1-Isoquinolinyl)-1H-1,2,4-triazole is a heterocyclic compound featuring a fused isoquinoline and 1,2,4-triazole moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The compound exhibits strong chelating ability due to the nitrogen-rich triazole ring, which enhances its utility in coordination chemistry and catalysis. Its rigid aromatic framework contributes to high thermal and chemical stability, suitable for applications in high-performance materials. Additionally, the isoquinoline moiety offers potential bioactivity, making it a candidate for pharmaceutical research, particularly in targeting enzymes or receptors. Its synthetic versatility allows for further functionalization, enabling tailored modifications for specific applications.
2757912-48-2 structure
Product Name:5-(1-Isoquinolinyl)-1H-1,2,4-triazole
CAS No:2757912-48-2
MF:C11H8N4
MW:196.20802116394
CID:5562616
PubChem ID:101544478
Update Time:2025-07-02
5-(1-Isoquinolinyl)-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-37346761
- 1-(4H-1,2,4-triazol-3-yl)isoquinoline
- 2757912-48-2
- 5-(1-Isoquinolinyl)-1H-1,2,4-triazole
-
- Inchi: 1S/C11H8N4/c1-2-4-9-8(3-1)5-6-12-10(9)11-13-7-14-15-11/h1-7H,(H,13,14,15)
- InChI Key: IHCARGUDWBKVAL-UHFFFAOYSA-N
- SMILES: N1C=CC2C=CC=CC=2C=1C1=NC=NN1
Computed Properties
- Exact Mass: 196.074896272g/mol
- Monoisotopic Mass: 196.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 54.5Ų
5-(1-Isoquinolinyl)-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37346761-0.05g |
1-(4H-1,2,4-triazol-3-yl)isoquinoline |
2757912-48-2 | 0.05g |
$515.0 | 2023-07-07 | ||
| Enamine | EN300-37346761-0.1g |
1-(4H-1,2,4-triazol-3-yl)isoquinoline |
2757912-48-2 | 0.1g |
$540.0 | 2023-07-07 | ||
| Enamine | EN300-37346761-0.25g |
1-(4H-1,2,4-triazol-3-yl)isoquinoline |
2757912-48-2 | 0.25g |
$564.0 | 2023-07-07 | ||
| Enamine | EN300-37346761-0.5g |
1-(4H-1,2,4-triazol-3-yl)isoquinoline |
2757912-48-2 | 0.5g |
$589.0 | 2023-07-07 | ||
| Enamine | EN300-37346761-1.0g |
1-(4H-1,2,4-triazol-3-yl)isoquinoline |
2757912-48-2 | 1.0g |
$614.0 | 2023-07-07 | ||
| Enamine | EN300-37346761-2.5g |
1-(4H-1,2,4-triazol-3-yl)isoquinoline |
2757912-48-2 | 2.5g |
$1202.0 | 2023-07-07 | ||
| Enamine | EN300-37346761-5.0g |
1-(4H-1,2,4-triazol-3-yl)isoquinoline |
2757912-48-2 | 5.0g |
$1779.0 | 2023-07-07 | ||
| Enamine | EN300-37346761-10.0g |
1-(4H-1,2,4-triazol-3-yl)isoquinoline |
2757912-48-2 | 10.0g |
$2638.0 | 2023-07-07 |
5-(1-Isoquinolinyl)-1H-1,2,4-triazole Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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